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Compound of Interest

5-Chloro-2-hydroxy-3-
Compound Name:
nitrobenzaldehyde

Cat. No.: B169365

An In-Depth Technical Guide to the Safe Handling of 5-Chloro-2-hydroxy-3-
nitrobenzaldehyde

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive safety and handling framework for 5-Chloro-2-hydroxy-
3-nitrobenzaldehyde (CAS No. 16634-90-5). Moving beyond the rigid structure of a standard
Safety Data Sheet (SDS), this document synthesizes critical safety data with practical, field-
proven insights. The protocols and explanations herein are designed to empower laboratory
professionals to work safely and effectively with this compound, grounding every
recommendation in the principles of chemical reactivity and risk mitigation.

Compound Identification and Physicochemical
Profile

5-Chloro-2-hydroxy-3-nitrobenzaldehyde is a substituted aromatic aldehyde. Its chemical
structure, featuring a phenolic hydroxyl group, a nitro group, and a chloro substituent on a
benzaldehyde core, dictates its reactivity, potential hazards, and handling requirements.
Understanding these properties is the foundation of a robust safety assessment.
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Property Value Source
CAS Number 16634-90-5 [1][2]
Molecular Formula C7H4CINOa4 [1][3]14]
Molecular Weight 201.56 g/mol [11[3114]
5-chloro-2-hydroxy-3-
IUPAC Name _ [11[3]
nitrobenzaldehyde
Light orange to Yellow to
Appearance [2]
Green powder/crystal
Melting Point 110°C [1112]
Purity >98% (typical) [1]

Hazard Identification and Risk Assessment

This compound is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS). The primary hazards are related to irritation and acute toxicity.

The "Warning" signal word is applicable.[1][2]

GHS Hazard Classification

The following table summarizes the GHS hazard statements associated with 5-Chloro-2-

hydroxy-3-nitrobenzaldehyde. It is crucial to understand that these classifications are based

on aggregated data and represent potential hazards that must be mitigated through proper

handling.[3]
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H-Statement Hazard Class Description
H315 Skin Irritation Causes skin irritation.[1][3]
o Causes serious eye irritation.

H319 Eye Irritation

[1][3]

. o May cause respiratory

H335 Specific Target Organ Toxicity o

irritation.[1][3]
H302 Acute Toxicity (Oral) Harmful if swallowed.[3]

GHS Pictogram Visualization

The primary GHS pictogram associated with this chemical is the Exclamation Mark (GHS07),

which denotes several potential hazards.[1][5]

C7H4CINO4
(CAS: 16634-90-5)

GHS Piv:togram

GHSO07
Exclamation Mark

GHS Hazard Profile for 5-Chloro-2-hydroxy-3-nitrobenzaldehyde

/ / Associaﬁg Hazards

N

Skin Irritant Eye Irritant Respiratory Tract Irritant Harmful if Swallowed

Click to download full resolution via product page

Caption: GHS pictogram and associated health hazards.
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Toxicological Insights

The irritant properties of this compound can be attributed to its functional groups. The aldehyde
group can react with amine groups in proteins, while the phenolic hydroxyl and electron-
withdrawing nitro and chloro groups can modulate skin and mucosal membrane interactions,
leading to irritation. As a fine powder, it can be easily aerosolized, posing a respiratory irritation
risk if handled outside of a controlled environment.[1]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential. The primary layer is engineering
controls, supplemented by rigorous adherence to PPE protocols.

Engineering Controls

» Ventilation: All handling of the solid compound, especially weighing and transfers, must be
conducted in a certified chemical fume hood to prevent inhalation of airborne dust.[6] The
causality here is straightforward: a fume hood creates a negative pressure environment,
drawing airborne particles away from the user's breathing zone.

» Designated Area: A specific area of the lab should be designated for working with this and
other hazardous powdered reagents to prevent cross-contamination.

Personal Protective Equipment (PPE)

The selection of PPE is not merely a checkilist; it is a system to prevent chemical contact with
the body.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://fluorochem.co.uk/product/F025137/
https://www.valsynthese.ch/files/Katalog/MSDS%20%202-Hydroxy-5-nitrobenzaldehyde_V3_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

PPE Type Specification & Rationale

Handle with chemical-resistant gloves (e.g.,
nitrile). Gloves must be inspected for tears or
pinholes before use.[6] Rationale: Prevents skin
Hand Protection contact and irritation. Proper glove removal
technigue (without touching the outer surface) is
critical to avoid contaminating hands after the

experiment.[6]

Use safety glasses with side-shields conforming

to EN166 (EU) or ANSI Z87.1 (US) standards.[6]
Eye/Face Protection Rationale: Protects against accidental splashes

or airborne dust reaching the eyes, which could

cause serious irritation.[1]

Wear a fully buttoned lab coat. Rationale:
Skin/Body Protection Protects skin on the arms and torso from

coming into contact with spilled material.

For situations with a high potential for
aerosolization (e.g., large-scale transfers, spill
cleanup) where a fume hood is not feasible, a

Respiratory Protection NIOSH-approved N95 dust mask or higher may
be necessary.[7] Rationale: Prevents inhalation
of the irritant powder, which can cause

respiratory tract irritation.[1]

Safe Handling, Storage, and Disposal Protocols
Laboratory Handling Workflow

Adherence to a systematic workflow minimizes the risk of exposure and contamination.
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1. Preparation
- Verify fume hood function
- Designate work area

3. Weighing & Transfer
- Perform ONLY in fume hood
- Use anti-static weigh boat
- Minimize dust creation

4. Solubilization
- Add solvent to solid slowly
- Keep container closed when not in use

5. Decontamination
- Wipe down surfaces
- Clean glassware

6. Waste Disposal
- Segregate solid & liquid waste
- Follow institutional guidelines

Click to download full resolution via product page

Caption: Step-by-step workflow for safe laboratory handling.
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Storage Requirements

» Conditions: Store in a cool, dry, and well-ventilated place.[6][8] Keep the container tightly
closed to prevent absorption of moisture.[1][8]

e Incompatibilities: Keep away from strong oxidizing and reducing agents.[8] Rationale: The
aldehyde group can be oxidized, and the nitro group can be reduced in potentially energetic
reactions.

o Location: Store locked up in a designated chemical cabinet away from general laboratory
traffic.[1]

Disposal

Dispose of unused material and its container at an approved waste disposal plant.[8] Do not let
the product enter drains. Contaminated labware should be decontaminated or disposed of as
hazardous waste according to institutional and local regulations.

Emergency Procedures and First Aid

Immediate and correct response to an exposure is critical. The following protocols are based
on standard chemical first aid practices.

Emergency Response Decision Tree

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.valsynthese.ch/files/Katalog/MSDS%20%202-Hydroxy-5-nitrobenzaldehyde_V3_en.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2365803&productDescription=2-HYDRXY-3-NTROBENZALDEHYDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://fluorochem.co.uk/product/F025137/
https://www.fishersci.com/store/msds?partNumber=AAB2365803&productDescription=2-HYDRXY-3-NTROBENZALDEHYDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2365803&productDescription=2-HYDRXY-3-NTROBENZALDEHYDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://fluorochem.co.uk/product/F025137/
https://www.fishersci.com/store/msds?partNumber=AAB2365803&productDescription=2-HYDRXY-3-NTROBENZALDEHYDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Event Occurs
Identify Exposure Route

» 4
(Skin Contact) (Eye Contact) (Inhalation) (Ingestion)

1mediate First Aid Actions

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.
Continue rinsing.

Wash with plenty of soap and water. Remove person to fresh air. Rinse mouth.

Keep comfortable for breathing. Call a POISON CENTER or doctor.

Remove contaminated clothing.

if irritation occurs {f irritation persists _“If feeling unwell immediately

! Seek Medical Advice

Show SDS to the doctor

Click to download full resolution via product page

Caption: Decision tree for first aid response to exposure.

Detailed First Aid Protocols

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1][8] If
the person feels unwell, call a POISON CENTER or doctor.[8]

+ In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
[1][8] Remove any contaminated clothing and wash it before reuse.[1] If skin irritation occurs,
seek medical advice.[8]

¢ In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the
eyelids.[8] Remove contact lenses if present and easy to do so. Continue rinsing.[1][8] If eye
irritation persists, get medical attention.[8]
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« If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell.[6][8] Rinse
mouth with water.[8] Do NOT induce vomiting.[1]

Spill Response

For a small spill of the solid material:

Evacuate non-essential personnel and ensure the area is well-ventilated.

Wearing appropriate PPE (including respiratory protection), gently cover the spill to avoid
generating dust.

Carefully sweep or scoop the material into a labeled container for hazardous waste disposal.

Clean the affected area thoroughly with soap and water.

Do not allow the spilled material or cleanup water to enter drains.
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» Safety Data Sheet: 3-Nitrobenzaldehyde. (2025-01-23). Carl ROTH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Chloro-2-hydroxy-3-nitrobenzaldehyde safety data
sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169365#5-chloro-2-hydroxy-3-nitrobenzaldehyde-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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